2-ethoxy-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)acetamide

• IUPAC Name: 2-ethoxy-N-(3-methyl-6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)acetamide
• InChI: InChI=1S/C18H18N2O4/c1-3-23-10-17(21)19-12-5-7-15-13(9-12)18(22)20-14-8-11(2)4-6-16(14)24-15/h4-9H,3,10H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: JLCOBENIBDUQGC-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NC1=CC2=C(C=C1)OC3=C(C=C(C=C3)C)NC2=O
• Molecular Formula: C18H18N2O4
• Molecular Weight: 326.3 g/mol

Description

Physical And Chemical Properties Analysis

The melting point of this compound is 130-132°C, and its predicted boiling point is 528.2±50.0 °C. Its density is 1.39 g/cm3.

Scientific Research Applications

Catalytic Enantioselective Reactions

Research on similar compounds includes studies on catalytic enantioselective reactions, such as the aza-Reformatsky reaction with cyclic dibenzo[b,f][1,4]oxazepines, leading to the synthesis of chiral derivatives with high yields and enantioselectivities. This highlights the potential of such compounds in asymmetric synthesis, which is crucial for producing enantiomerically pure pharmaceuticals (Munck et al., 2017).

Pharmacological Studies

Compounds with the dibenzo[b,f][1,4]oxazepine scaffold have been explored for their pharmacological properties. For instance, dibenzo[b,f][1,4]oxazepines and related compounds have been studied for their influence on histamine receptors and other selected GPCRs, suggesting their potential application in the development of new therapeutic agents targeting these receptors (Naporra et al., 2016).

Antioxidant Activity

Coordination complexes constructed from related chemical scaffolds have demonstrated significant antioxidant activity. This suggests the potential use of "2-ethoxy-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)acetamide" in studies related to oxidative stress and its implications in various diseases, including neurodegenerative disorders and cancer (Chkirate et al., 2019).

Antifungal and Antiallergic Properties

Research on derivatives of the dibenzo[b,f][1,4]oxazepine ring system has revealed their potential as antifungal and antiallergic agents. This opens up possibilities for "this compound" to be investigated for similar biological activities, which could contribute to the development of new treatments for fungal infections and allergic conditions (Yang et al., 2017).